
Cinmethylin: A Technical Guide to its Physical
and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cinmethylin

Cat. No.: B129038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinmethylin is a pre-emergence herbicide used for the control of annual grasses and some

broadleaf weeds in various crops.[1] Its unique mode of action and chemical properties make it

a subject of interest for researchers in weed science, environmental chemistry, and toxicology.

This technical guide provides an in-depth overview of the core physical and chemical

properties of cinmethylin, detailed experimental methodologies for their determination, and a

visualization of its known mechanisms of action.
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Identifier Value Reference(s)

IUPAC Name

(1RS,2SR,4SR)-1,4-epoxy-p-

menth-2-yl 2-methylbenzyl

ether

[2]

CAS Name

exo-(±)-1-Methyl-4-(1-

methylethyl)-2-[(2-

methylphenyl)methoxy]-7-

oxabicyclo[2.2.1]heptane

[3]

CAS Number 87818-31-3 [3][4][5][6][7]

EC Number 402-410-9 [4]

Molecular Formula C₁₈H₂₆O₂ [4][6][7]

Molecular Weight 274.40 g/mol [4][6]

Synonyms Argold, Cinch, SD-95481 [3][4]

Physical and Chemical Properties
The physical and chemical properties of cinmethylin are crucial for understanding its

environmental fate, behavior, and toxicological profile. The following tables summarize these

key properties.

Physical Properties
Property Value Reference(s)

Physical State Colorless to dark orange liquid [3]

Melting Point/Range -56 °C (solidifies at) [5]

Boiling Point 313 °C (at 101.325 kPa) [3][8]

Density 1015 kg/m ³ (at 20 °C) [3]

Vapor Pressure
7.6 x 10⁻⁵ mm Hg (10.1 mPa)

at 20 °C
[3][8]
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Chemical Properties
Property Value Reference(s)

Water Solubility 63 ± 2 mg/L (at 20 °C) [3]

Octanol-Water Partition

Coefficient (log Kow)
3.84 [8]

Henry's Law Constant 3.2 x 10⁻² Pa m³/mol (at 25 °C) [1]

Stability
Stable to hydrolysis between

pH 3 and 11
[1][8]

Experimental Protocols
The determination of the physical and chemical properties of cinmethylin is guided by

internationally recognized protocols, primarily the OECD Guidelines for the Testing of

Chemicals. These standardized methods ensure data quality and comparability across different

laboratories and regulatory bodies.

Melting Point/Melting Range (OECD Guideline 102)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state at atmospheric pressure. For a pure substance, this occurs at a single temperature,

while for impure substances, it occurs over a range of temperatures.

Methodology: Several methods are described in the OECD 102 guideline, including the

capillary tube method, hot-stage microscopy, and differential scanning calorimetry (DSC).[9][10]

[11]

Capillary Tube Method: A small amount of the substance is packed into a capillary tube and

heated in a controlled manner in a liquid bath or a metal block.[9][10] The temperatures at

which melting begins and is complete are recorded.

Differential Scanning Calorimetry (DSC): This thermoanalytical technique measures the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. The melting point is determined from the peak of the

endothermic transition on the DSC curve.
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Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[4][5][6]

Methodology: The OECD 103 guideline outlines several methods for determining the boiling

point, such as ebulliometry, the dynamic method, and the Siwoloboff method.[4][5][6][12]

Ebulliometer Method: An ebulliometer is used to measure the boiling point of a liquid by

maintaining equilibrium between the liquid and vapor phases at a known pressure.

Dynamic Method: The vapor pressure of the substance is measured at various temperatures.

The boiling point at a given pressure is the temperature at which the vapor pressure equals

that pressure.

Water Solubility (OECD Guideline 105)
Water solubility is the maximum concentration of a substance that can dissolve in water at a

given temperature.[13][14]

Methodology: The OECD 105 guideline details two primary methods for determining water

solubility: the shake-flask method and the column elution method.[15][16]

Shake-Flask Method: An excess amount of the test substance is added to a flask containing

water.[17] The flask is then agitated at a constant temperature until equilibrium is reached.

The concentration of the substance in the aqueous phase is then determined by a suitable

analytical method after separating the undissolved solid.[17]

Column Elution Method: A column is packed with a solid support material coated with the test

substance. Water is then passed through the column at a constant temperature and flow

rate. The concentration of the substance in the eluate is monitored until a plateau is reached,

which represents the water solubility.

Partition Coefficient (n-octanol/water) (OECD Guideline
107)
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The n-octanol/water partition coefficient (Kow) is a measure of a chemical's lipophilicity and is a

key parameter for predicting its environmental fate and bioaccumulation potential.[2][18]

Methodology: The most common method for determining Kow is the shake-flask method, as

described in OECD Guideline 107.[19][20][21]

Shake-Flask Method: A solution of the test substance in either n-octanol or water is placed in

a flask with the other solvent. The flask is shaken to allow for the partitioning of the

substance between the two phases until equilibrium is reached. The concentrations of the

substance in both the n-octanol and water phases are then measured, and the partition

coefficient is calculated as the ratio of the concentration in n-octanol to the concentration in

water.[20]

Vapor Pressure (OECD Guideline 104)
Vapor pressure is a measure of a substance's volatility, or its tendency to evaporate.

Methodology: OECD Guideline 104 describes several methods for determining vapor pressure,

including the dynamic method, the effusion method, and the gas saturation method.

Dynamic Method: This method involves measuring the boiling temperature of the substance

at different applied pressures.

Effusion Method (Knudsen Effusion): The rate of effusion of the substance's vapor through a

small orifice into a vacuum is measured. The vapor pressure can be calculated from this

rate.

Gas Saturation Method: A stream of inert gas is passed through or over the substance at a

known rate, allowing the gas to become saturated with the substance's vapor. The amount of

substance transported by the gas is then determined, from which the vapor pressure can be

calculated.

Mechanism of Action
Cinmethylin primarily acts by inhibiting fatty acid biosynthesis in plants, a crucial process for

membrane formation and energy storage.[22] There is also evidence suggesting its role in

inhibiting tyrosine aminotransferase.
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Inhibition of Fatty Acid Thioesterase (FAT)
The primary mode of action of cinmethylin is the inhibition of fatty acid thioesterase (FAT)

enzymes located in the plastids of plant cells.[22][23][24] FATs are responsible for cleaving the

growing fatty acid chain from the acyl carrier protein (ACP), a necessary step for the export of

fatty acids from the plastid to the cytoplasm for further metabolism.[23][24]

By inhibiting FAT, cinmethylin prevents the release of fatty acids, leading to a disruption of lipid

biosynthesis.[22][23][24] This ultimately results in the breakdown of cell membrane integrity

and a lack of energy reserves, causing the death of the weed seedling.[22]
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Caption: Inhibition of fatty acid biosynthesis by cinmethylin.

Inhibition of Tyrosine Aminotransferase (TAT)
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Some studies suggest that cinmethylin may also inhibit tyrosine aminotransferase (TAT), an

enzyme involved in the biosynthesis of plastoquinone.[3][25] Plastoquinone is an essential

component of the photosynthetic electron transport chain. Inhibition of TAT would disrupt

plastoquinone synthesis, leading to a decrease in carotenoid production and subsequent

photobleaching and growth inhibition.[3][25]
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Caption: Putative inhibition of tyrosine aminotransferase by cinmethylin.

Experimental Workflow: Assessing Herbicide
Metabolism in Plants
Understanding the metabolism of cinmethylin in target and non-target plants is crucial for

determining its selectivity and persistence. A general experimental workflow for such an

assessment is outlined below.[26][27]
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Caption: A generalized workflow for studying herbicide metabolism in plants.
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Conclusion
This technical guide has provided a comprehensive overview of the physical and chemical

properties of cinmethylin, along with the standardized experimental protocols for their

determination. The elucidation of its primary mechanism of action as a fatty acid thioesterase

inhibitor, and potentially as a tyrosine aminotransferase inhibitor, offers valuable insights for the

development of new herbicides and for understanding weed resistance mechanisms. The

presented information serves as a foundational resource for researchers and professionals

engaged in the study and application of this important herbicidal compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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